Cas no 312619-48-0 (2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-)
312619-48-0 structure
Product Name:2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-
CAS No:312619-48-0
MF:C11H6F6O2
MW:284.154564380646
MDL:MFCD00799486
CID:300790
PubChem ID:6057892
Update Time:2025-04-19
2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-
- 2,5-Bis(trifluoromethyl)cinnamic acid
- TRANS-2 5-BIS(TRIFLUOROMETHYL)CINNAMIC
- 2,4-DICHLORO-5-NITROPHENYLISOPROPYL ETHER
- TRANS-2,5-BIS(TRIFLUOROMETHYL)CINNAMIC A
- (2E)-3-[2,5-Bis(trifluoromethyl)phenyl]-2-propenoic acid
- TRANS-2,5-BIS-(TRIFLUOROMETHYL)CINNAMIC ACID
- J-018311
- 312619-48-0
- (E)-3-[2,5-bis(trifluoromethyl)phenyl]prop-2-enoic acid
- MSTZFZJTSGSPPB-DAFODLJHSA-N
- DTXSID501199588
- 2,5-BIS(TRIFLUOROMETHYL)CINNAMICACID
- JS-4824
- AKOS005258869
- (2E)-3-[2,5-BIS(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
- trans-2,5-Bis(trifluoromethyl)cinnamic acid
- SCHEMBL4325950
- MFCD00799486
- SCHEMBL4325947
-
- MDL: MFCD00799486
- Inchi: 1S/C11H6F6O2/c12-10(13,14)7-2-3-8(11(15,16)17)6(5-7)1-4-9(18)19/h1-5H,(H,18,19)/b4-1+
- InChI Key: MSTZFZJTSGSPPB-DAFODLJHSA-N
- SMILES: FC(C1C=CC(C(F)(F)F)=CC=1/C=C/C(=O)O)(F)F
Computed Properties
- Exact Mass: 284.02700
- Monoisotopic Mass: 284.02719840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.5±0.1 g/cm3
- Melting Point: 153-156 °C(lit.)
- Boiling Point: 287.8±35.0 °C at 760 mmHg
- Flash Point: 127.9±25.9 °C
- Refractive Index: 1.47
- PSA: 37.30000
- LogP: 3.82200
- Solubility: Not determined
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016006-250mg |
2,5-Bis(trifluoromethyl)cinnamic acid |
312619-48-0 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A015016006-500mg |
2,5-Bis(trifluoromethyl)cinnamic acid |
312619-48-0 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A015016006-1g |
2,5-Bis(trifluoromethyl)cinnamic acid |
312619-48-0 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| abcr | AB263888-1 g |
2,5-Bis(trifluoromethyl)cinnamic acid; 95% |
312619-48-0 | 1g |
€193.10 | 2022-09-01 | ||
| abcr | AB263888-5 g |
2,5-Bis(trifluoromethyl)cinnamic acid; 95% |
312619-48-0 | 5g |
€647.00 | 2022-09-01 | ||
| Apollo Scientific | PC302224-1g |
2,5-Bis(trifluoromethyl)cinnamic acid |
312619-48-0 | 97% | 1g |
£86.00 | 2023-09-02 | |
| Apollo Scientific | PC302224-5g |
2,5-Bis(trifluoromethyl)cinnamic acid |
312619-48-0 | 97% | 5g |
£341.00 | 2023-09-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-237175-1 g |
trans-2,5-Bis(trifluoromethyl)cinnamic acid, |
312619-48-0 | 1g |
¥173.00 | 2023-07-11 | ||
| abcr | AB263888-1g |
2,5-Bis(trifluoromethyl)cinnamic acid, 95%; . |
312619-48-0 | 95% | 1g |
€193.10 | 2024-04-17 | |
| abcr | AB263888-5g |
2,5-Bis(trifluoromethyl)cinnamic acid, 95%; . |
312619-48-0 | 95% | 5g |
€647.00 | 2024-04-17 |
2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
312619-48-0 (2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-) Related Products
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